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Compound of Interest

Compound Name: 3-Octanol

Cat. No.: B1198278

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 3-
Octanol to ensure safe laboratory operations. Adherence to these protocols is critical for
minimizing risks and ensuring a safe research environment.

Hazard Identification

3-Octanol is a combustible liquid that poses several health risks.[1] Understanding these
hazards is the first step toward safe handling. Key hazard statements for 3-Octanol include:

o H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]
o H335: May cause respiratory irritation.[2]
e H227: Combustible liquid.

Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3-Octanol. The appropriate level
of protection depends on the concentration, quantity, and specific laboratory procedure.
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Protection Type

Specific Equipment

Standard/Requirement

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)
or be NIOSH-approved (US).

[1]2]

Skin Protection

Chemically resistant gloves
(e.g., nitrile rubber). Inspect

gloves prior to use.

Follow good laboratory
practices for glove removal

and disposal.[2]

Impervious laboratory coat or

protective suit.

Must be selected based on the
concentration and amount of
3-Octanol used.[2]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.

If risk assessment indicates a
need, use a NIOSH-approved
respirator with appropriate
cartridges (e.g., type ABEK) or
a full-face supplied-air

respirator.[2]

Operational Plan: Handling and Storage

Safe Handling Protocol:

e Preparation: Ensure an eyewash station and safety shower are readily accessible.[4] Work

within a well-ventilated area or a certified chemical fume hood.

¢ Avoid Contact: Prevent all contact with eyes, skin, and clothing.[2] Do not inhale vapors or

mists.[2]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[2][5] Implement measures to prevent the buildup of electrostatic charge.[2]

¢ Hygiene: Wash hands thoroughly before breaks and at the end of each shift.[2]

Contaminated clothing should be removed and washed before reuse.[3]

Storage Protocol:
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» Store in a cool, dry, and well-ventilated place away from incompatible materials like strong

oxidizing agents.[2][5]

» Keep containers tightly closed and sealed upright to prevent leakage.[2]

Emergency and Disposal Plan

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1] Remove contact lenses if present and easy to do.[2] Seek immediate medical
attention.[1]

Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing.[5] If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air.[2] If breathing is difficult or stops, provide artificial
respiration and consult a physician.[2]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and consult a physician
immediately.[2][6]

Accidental Spill Response:

Evacuate: Evacuate personnel to a safe area, preferably upwind.[7]
Ventilate: Ensure adequate ventilation in the spill area.[2]
Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.[2]

Clean-up: Use personal protective equipment.[2] Absorb the spill with inert material (e.g.,
sand, earth, or vermiculite).[7] Collect the material using non-sparking tools and place it in a
suitable, closed container for disposal.[1]

Disposal Protocol:
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o Chemical waste must be disposed of at an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][5]

e Do not dispose of with household garbage or allow it to reach the sewage system.[3]

o Contaminated packaging and gloves should be disposed of in the same manner as the

product itself.[2]

Quantitative Data for 3-Octanol

Property

Value

Molecular Formula

CsH1s0

Molecular Weight 130.23 g/mol [2]

Appearance Colorless Liquid[1]

Boiling Point 174 - 176 °C (345.2 - 348.8 °F)[1]
Melting Point -45 °C (-49 °F)[1]

Flash Point 67 °C (152.6 °F)[1]

Density 0.818 g/mL at 25 °CJ8]

Visual Workflow: 3-Octanol Spill Response
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Immediate Actions

Evacuate Area & Alert Others

:

Remove Ignition Sources

:

Ensure Ventilation

:

Don Correct PPE

Containment & Cleanup

Contain Spill with Inert Material

:

Absorb Liquid

:

Collect Waste (Use Non-Sparking Tools)

Dis%osal

Place in Labeled, Sealed Container

:

Dispose via Approved Waste Facility

Click to download full resolution via product page

Caption: Workflow for a safe response to a 3-Octanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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